Cas no 208584-52-5 (D-myo-Inositol-1,3-diphosphate (sodium salt))

• Product Name: D-myo-Inositol-1,3-diphosphate (sodium salt)
• CAS No: 208584-52-5
• MF: C₆H₁₂Na₂O₁₂P₂
• MW: 384.079346656799
• CID: 1005317
• PubChem ID: 52986205
• Update Time: 2025-04-20

D-myo-Inositol-1,3-diphosphate (sodium salt) Chemical and Physical Properties

Names and Identifiers

• D-myo-Inositol-1,3-diphosphate (sodium salt)
• INS(1,3)P2
• 208584-52-5
• Sodium (1R,2s,3S,4R,5s,6S)-2,4,5,6-tetrahydroxycyclohexane-1,3-diyl bis(hydrogen phosphate)
• D-Myo-inositol-1,3-diphosphate(sodium salt)
• J-013680
• D-myo-inositol-1,3-bis(dihydrogen phosphate), disodium salt
• PD019900
• disodium;[(1S,2R,4S,5R)-2,3,4,6-tetrahydroxy-5-[hydroxy(oxido)phosphoryl]oxycyclohexyl] hydrogen phosphate
• D-myo-Inositol, 1,3-bis(dihydrogen phosphate), disodium salt (9CI)
• disodium (1R,3S,4R,6S)-3-(hydrogen phosphonatooxy)-2,4,5,6-tetrahydroxycyclohexyl hydrogen phosphate

• Inchi： 1S/C6H14O12P2.2Na/c7-1-2(8)5(17-19(11,12)13)4(10)6(3(1)9)18-20(14,15)16;;/h1-10H,(H2,11,12,13)(H2,14,15,16);;/q;2*+1/p-2/t1?,2-,3+,4?,5+,6-;;
• InChI Key： QGQLGMXVAUVPIQ-MSPDDEDBSA-L
• SMILES： P(=O)([O-])(O)O[C@H]1[C@@H](C([C@@H]([C@H](C1O)OP(=O)([O-])O)O)O)O.[Na+].[Na+]

Computed Properties

• Exact Mass: 383.95993837g/mol
• Monoisotopic Mass: 383.95993837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 220Ų